2-[3-(Hydroxyimino)butyl]-1H-isoindole-1,3(2H)-dione

• CAS RN: 74274-12-7
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 2-(3-hydroxyiminobutyl)isoindole-1,3-dione
• InChI: InChI=1S/C12H12N2O3/c1-8(13-17)6-7-14-11(15)9-4-2-3-5-10(9)12(14)16/h2-5,17H,6-7H2,1H3
• InChI Key: LEUMAKYUPKUKIW-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO)CCN1C(=O)C2=CC=CC=C2C1=O

Description

2-[3-(Hydroxyimino)butyl]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.08 g (5.00 mmol) of N-(3-oxobutyl)phthalimide was dissolved in 10 ml of methanol and to the solution was added 0.695 g (10.0 mmol) of hydroxylamine hydrochloride. To this suspension was added 2 ml of 5N aqueous sodium hydroxide solution, followed by being stirred at room temperature for 16 hours. The reaction mixture was poured into 100 ml of saturated aqueous sodium hydrogencarbonate and extracted with chloroform (30 ml×3), and the combined organic layer was dried over magnesium sulfate. Chloroform was distilled off and the residual solids were washed with hexane to give 0.98 g (yield 84%) of the titled compound as colorless crystals.